Cas no 55862-98-1 (1H-Pyrrole-2,5-dione,1-(2,4,6-trimethylphenyl)-)

1H-Pyrrole-2,5-dione,1-(2,4,6-trimethylphenyl)- structure
55862-98-1 structure
Product Name:1H-Pyrrole-2,5-dione,1-(2,4,6-trimethylphenyl)-
CAS No:55862-98-1
MF:C13H13NO2
MW:215.247823476791
CID:384886
PubChem ID:304936
Update Time:2025-04-19

1H-Pyrrole-2,5-dione,1-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2,5-dione,1-(2,4,6-trimethylphenyl)-
    • 1-mesityl-1H-pyrrole-2,5-dione
    • 1-mesitylpyrrole-2,5-dione
    • AC1L75Z6
    • N-(2,4,6-trimethylphenyl)-maleic imide
    • N-(2,4,6-trimethylphenyl)maleimide
    • N-2,4,6-trimethylphenyl-maleinimid
    • N-mesitylmaleimide
    • NSC201664
    • STK084502
    • SureCN2906559
    • CHEMBL4528200
    • NSC-201664
    • AKOS000248193
    • 1-(2,4,6-trimethylphenyl)pyrrole-2,5-dione
    • Cyto8B9
    • OXXJEEWPKQNYJK-UHFFFAOYSA-N
    • 55862-98-1
    • SCHEMBL2906559
    • DTXSID90308047
    • Inchi: 1S/C13H13NO2/c1-8-6-9(2)13(10(3)7-8)14-11(15)4-5-12(14)16/h4-7H,1-3H3
    • InChI Key: OXXJEEWPKQNYJK-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(N1C1C(C)=CC(C)=CC=1C)=O

Computed Properties

  • Exact Mass: 215.09469
  • Monoisotopic Mass: 215.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • Density: 1.201
  • Boiling Point: 353°C at 760 mmHg
  • Flash Point: 156.1°C
  • Refractive Index: 1.594
  • PSA: 37.38
  • LogP: 2.10620
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